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Introduction

Ytterbium-169 (16°Yb) is a radioisotope of the lanthanide element ytterbium with significant
applications in nuclear medicine and industrial radiography. Its favorable decay characteristics,
including a manageable half-life and a spectrum of low- to medium-energy photon emissions,
make it a valuable tool for both diagnostic imaging and therapeutic applications, particularly in
brachytherapy. This technical guide provides an in-depth overview of the decay properties and
emission spectrum of 16°Yb, along with detailed experimental protocols for its characterization
and use.

Core Decay Characteristics

Ytterbium-169 undergoes radioactive decay primarily through electron capture to excited
states of Thulium-169 (16°Tm). This process is characterized by a well-defined half-life and a
complex spectrum of emitted photons, including gamma rays and X-rays.
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Property Value

Half-life 32.018 (5) days[1][2]

Decay Mode 100% Electron Capture[1][3]
Q-value (EC) 909 (5) keV[1]

Parent Nuclide 169Yp

Daughter Nuclide 169Tm (stable)

Emission Spectrum

The decay of 1%°Yb results in the emission of a series of gamma rays and characteristic X-rays
as the daughter nuclide, 1°°Tm, de-excites to its ground state. The most prominent emissions
are in the low to medium energy range, which is advantageous for imaging applications.

Gamma Emissions

Energy (keV) Intensity (%)
63.121 43.9

93.615 2.6

109.780 17.6

118.190 1.9

130.524 11.2

177.214 21.5

197.958 35.1

261.079 1.7

307.738 10.8

Note: This table includes the most intense gamma emissions. A more comprehensive list can
be found in nuclear data tables.

© 2025 BenchChem. All rights reserved. 2/13 Tech Support


http://www.lnhb.fr/nuclides/Yb-169_tables.pdf
https://www.researchgate.net/figure/Uncertainty-components-of-the-result-of-the-measurements-of-the-169-Yb-activity_tbl2_12592327
http://www.lnhb.fr/nuclides/Yb-169_tables.pdf
https://oncologymedicalphysics.com/ytterbium-169/
http://www.lnhb.fr/nuclides/Yb-169_tables.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

X-ray Emissions

Following electron capture, the vacancies in the electron shells of the daughter thulium atom

are filled, leading to the emission of characteristic X-rays.

Type Energy (keV) Intensity (%)
Kaz 49.773 52.9

Ko 50.742 100.0

KpB1 57.591 28.2

KP2 59.320 8.4

Decay Scheme

The decay of Ytterbium-169 to Thulium-169 is a complex process involving multiple energy

levels. The following diagram illustrates the principal decay pathway.

169Yh (TY2 = 32.02 d) : 316.15 keV [S5 118.19 keV |5 8.41 keV |Hy 169Tm (Stable)
Jn=7/2+ Jnt=7/2+ \ Jmt = 3/2+ / Jr=1/2+ Jn=1/2+

138.93 keV

Jmt=5/2+

Click to download full resolution via product page

Caption: Simplified decay scheme of Ytterbium-169 to Thulium-169.

Experimental Protocols
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Accurate characterization of 16°Yb sources is crucial for their effective and safe use. The
following sections detail standardized experimental protocols for key measurements.

Activity Measurement using a High-Purity Germanium
(HPGe) Detector

This protocol outlines the procedure for determining the activity of a 16°Yb source using
gamma-ray spectrometry with an HPGe detector.[4]

A. Instrumentation:

High-Purity Germanium (HPGe) detector with appropriate shielding.
e Multichannel Analyzer (MCA) and associated data acquisition software.

 Calibrated radioactive sources with energies spanning the 1¢°Yb emission range (e.g., **Ba,
152EY, 241Am),

» Source holder for reproducible positioning.
B. Procedure:

o Energy and Efficiency Calibration:

o

Acquire spectra from the calibrated sources at a defined, reproducible geometry.

Perform an energy calibration to establish the relationship between channel number and

o

gamma-ray energy.

Determine the detector efficiency at each characteristic gamma-ray energy of the

o

calibration sources.

o

Generate an efficiency curve by fitting the efficiency data as a function of energy.
e Sample Measurement:

o Place the 1%°Yb source at the same geometry used for calibration.
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o Acquire a gamma-ray spectrum for a sufficient duration to achieve good counting statistics
in the photopeaks of interest (e.g., 177.2 keV, 198.0 keV, 307.7 keV).

o Data Analysis:

[¢]

Identify the full-energy peaks corresponding to the 16°Yb gamma emissions.

o Determine the net peak area (counts) for each selected photopeak, subtracting the
background continuum.

o Calculate the activity of the 1%°Yb source using the following formula for each peak: Activity
(Bqg) = Net Peak Area / (Acquisition Time (s) * Emission Intensity * Detector Efficiency)

o The final activity is the weighted average of the activities calculated from multiple
photopeaks.
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Caption: Workflow for 16°Yb activity measurement using an HPGe detector.

Air-Kerma Strength Measurement using a Well-Type
lonization Chamber

This protocol describes the determination of the air-kerma strength of a 1%°Yb brachytherapy
source using a calibrated well-type ionization chamber.[5][6][7][8]

A. Instrumentation:
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Well-type ionization chamber with a valid calibration certificate traceable to a national
standards laboratory.

Electrometer capable of measuring the small currents generated.

Source holder specific to the source geometry.

Thermometer and barometer for ambient condition corrections.

B. Procedure:
e System Setup and Warm-up:

o Connect the well-type ionization chamber to the electrometer and allow the system to
warm up according to the manufacturer's instructions.

o Record the ambient temperature and pressure.
e Background Measurement:

o With no source in the chamber, measure the background current.
e Source Measurement:

o Place the 1%°Yb source in the designated source holder and insert it into the well chamber
to a reproducible position (often the point of maximum response, or "sweet spot").

o Measure the ionization current for a sufficient period to obtain a stable reading.
o Data Analysis:

o Subtract the background current from the source measurement to obtain the net ionization
current.

o Correct the net current for temperature and pressure to standard conditions (22 °C and
101.325 kPa) using the formula: Corrected Current = Measured Current * [(273.15+ T) /
295.15] * [101.325 / P] where T is the temperature in °C and P is the pressure in kPa.
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o Calculate the air-kerma strength (Sk) using the calibration coefficient (N«k) from the
chamber's calibration certificate: Air-Kerma Strength (U) = Corrected Current* N« (LU =1
pGy m2 h—1)

System Setup & Warm-up

:

Measure Background Current

:

Measure Source Current

:

Calculate Net Current

'

Apply Temperature &
Pressure Correction

i

Calculate Air-Kerma Strength

Air-Kerma Strength (Sk)

Click to download full resolution via product page

Caption: Workflow for air-kerma strength measurement with a well-type chamber.
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SPECTICT Imaging Protocol for a **°Ybh-Labeled
Radiopharmaceutical

This protocol provides a representative methodology for SPECT/CT imaging of a phantom
containing a *¢°Yb-labeled compound. This can be adapted for preclinical and clinical imaging.
[O1[10][11][12][13][14][15]

A. Phantom Preparation:

¢ Use a phantom that simulates the anatomical region of interest (e.g., a torso phantom with
fillable organs).

Fill the phantom compartments with known activities of the 1°°Yb-labeled
radiopharmaceutical to simulate expected biodistributions.

Ensure homogeneous mixing of the radionuclide within each compartment.
. Image Acquisition:

Patient/Phantom Positioning: Position the phantom on the imaging table, ensuring it is stable
and centered in the field of view.

CT Acquisition: Perform a low-dose CT scan for attenuation correction and anatomical
localization.

o Tube Voltage: 120-140 kVp

o Tube Current: Modulated (e.g., CARE Dose4D)
o Slice Thickness: 2-5 mm

SPECT Acquisition:

o Collimator: Low-Energy High-Resolution (LEHR) or Medium-Energy General-Purpose
(MEGP).

o Energy Windows: Set multiple energy windows centered on the most abundant and clean
photopeaks of 16°Yb (e.g., 63 keV, 110 keV, 177 keV, 198 keV). Use adjacent scatter
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windows for correction.

o Matrix Size: 128x128 or 256x256.
o Projection Data: Acquire 60-120 projections over 360°.
o Acquisition Time per Projection: 20-30 seconds.

C. Image Reconstruction:

o Reconstruction Algorithm: Use an iterative reconstruction algorithm such as Ordered
Subsets Expectation Maximization (OSEM).

o Corrections: Apply corrections for attenuation (using the CT data), scatter, and collimator-
detector response.

o Post-reconstruction Filtering: Apply a Gaussian filter to reduce noise.
e Image Analysis:

o Fuse the SPECT and CT images.

o Draw regions of interest (ROIs) over the phantom compartments.

o Quantify the activity concentration in each ROl and compare with the known activities for
calibration and validation.
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Caption: Workflow for 16°Yb SPECT/CT imaging and analysis.
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Conclusion

Ytterbium-169 possesses a unique combination of decay characteristics that make it a highly
valuable radionuclide for a range of applications in research and medicine. Its well-defined
emission spectrum allows for accurate quantification and imaging, while its half-life is suitable
for various experimental and clinical timelines. The standardized protocols provided in this
guide offer a framework for the reliable characterization and utilization of 1°°Yb, ensuring data
integrity and safe handling in scientific and clinical settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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